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Compound of Interest

Compound Name:
2-(2-Bromo-6-

fluorophenyl)acetonitrile

Cat. No.: B1374272 Get Quote

Chemical Identification and Physicochemical
Properties
Understanding the fundamental properties of a compound is the first step in ensuring its safe

handling. 2-(2-Bromo-6-fluorophenyl)acetonitrile is a halogenated aromatic nitrile.[1] While

exhaustive experimental data for this specific molecule is not publicly available, its key

identifiers and anticipated properties based on its structure are summarized below.

Property Value Source

CAS Number 936693-22-0 [1]

Molecular Formula C₈H₅BrFN [1][2]

Molecular Weight 214.03 g/mol [1][2]

Appearance

Anticipated to be a solid or

liquid (Data from analogs like

Bromoacetonitrile suggest a

liquid form)

[3]

Storage Temperature
2-8°C, Sealed in a dry

environment
[1]
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Hazard Identification and GHS Classification
(Anticipated)
Based on the Globally Harmonized System (GHS) classifications of analogous compounds

such as Bromoacetonitrile and other bromophenylacetonitrile derivatives, 2-(2-Bromo-6-
fluorophenyl)acetonitrile is anticipated to be a hazardous substance.[4][5] The primary

hazards are associated with its acute toxicity via multiple routes of exposure and its potential

for severe irritation.

Signal Word: DANGER[4][6]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[4][5]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[4][5]

Acute Toxicity, Inhalation Category 1 / 3
H330/H331: Fatal or Toxic if

inhaled[4][5]

Skin Corrosion/Irritation Category 1B / 2

H314/H315: Causes severe

skin burns and eye damage or

causes skin irritation[6][7]

Serious Eye Damage/Irritation Category 1 / 2

H318/H319: Causes serious

eye damage or serious eye

irritation[6][7]

Aquatic Hazard (Acute) Category 3 H402: Harmful to aquatic life[4]

Precautionary Statements (Selected):

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[4]

P270: Do not eat, drink or smoke when using this product.[4][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]
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P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[4][5]

P302 + P352: IF ON SKIN: Wash with plenty of water.[4]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[8]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[5]

P501: Dispose of contents/container to an approved waste disposal plant.[5]

Toxicological Profile and Exposure Routes
The toxicity of 2-(2-Bromo-6-fluorophenyl)acetonitrile is driven by its functional groups. The

nitrile group (-CN) can metabolize to release cyanide, leading to cellular hypoxia.[9] The

halogenated phenyl ring contributes to its irritant properties and potential for systemic toxicity.

Inhalation: This is a critical route of exposure. Inhalation of vapors or aerosols can be fatal or

highly toxic, causing respiratory tract irritation, burning sensations, coughing, wheezing, and

potentially severe systemic effects like headache, nausea, and convulsions.[4][10][11]

Symptoms may be delayed.[12]

Skin Contact: The compound is expected to be toxic upon skin contact and may cause

severe skin burns or irritation.[4][6][7] It can be absorbed through the skin, leading to

systemic toxicity similar to that of ingestion or inhalation.[11][12]

Eye Contact: Direct contact will cause severe eye damage, potentially leading to blindness.

[7] It is also expected to be a lachrymator, a substance that causes tearing.[7][8]

Ingestion: Ingestion is highly toxic and can be fatal.[4][5] It may cause burns to the

gastrointestinal tract.[13] Do NOT induce vomiting if ingested.[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.sigmaaldrich.com/JP/en/sds/aldrich/b19401?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/aldrich/242489?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/b19401?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/aldrich/242489?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17548~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2005:02:28~~2-Bromophenylacetonitrile~~
https://www.sigmaaldrich.com/SG/en/sds/aldrich/242489?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/aldrich/242489?userType=undefined
https://www.benchchem.com/product/b1374272?utm_src=pdf-body
https://datasheets.scbt.com/sc-239415.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/b19401?userType=undefined
https://cameochemicals.noaa.gov/chemical/19887
https://store.apolloscientific.co.uk/storage/msds/PC9216_msds.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0088
https://www.sigmaaldrich.com/JP/en/sds/aldrich/b19401?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAA17548&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC9216_msds.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0088
https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17548~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2005:02:28~~2-Bromophenylacetonitrile~~
https://www.sigmaaldrich.com/JP/en/sds/aldrich/b19401?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/aldrich/242489?userType=undefined
https://www.spectrumchemical.com/media/sds/B1498_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17548~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2005:02:28~~2-Bromophenylacetonitrile~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1374272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Control and Personal Protective
Equipment (PPE)
A multi-layered approach to PPE is mandatory to ensure personnel safety.[14] The causality for

each selection is based on preventing contact with a substance that is toxic via all primary

exposure routes.

Mandatory PPE for Handling

Specific Recommendations

Engineering Controls
(Chemical Fume Hood)

Respiratory Protection
(NIOSH-approved Respirator)

Primary barrier

Eye & Face Protection
(Goggles & Face Shield)

Protects mucous membranes

Use a full-face chemical cartridge respirator
 for organic vapors.

Hand Protection
(Chemical-Resistant Gloves)

Prevents direct contact

Body Protection
(Lab Coat, Apron)

Prevents skin absorption

Inner: Nitrile Gloves
Outer: Neoprene or PVC Gloves

Click to download full resolution via product page

Caption: Recommended PPE workflow for handling 2-(2-Bromo-6-fluorophenyl)acetonitrile.
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Detailed PPE Specifications:
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Protection Type Specification
Rationale and Best
Practices

Engineering Controls
Always handle inside a

certified chemical fume hood.

To minimize inhalation

exposure, which is a primary

toxicity route. Ensure proper

airflow and sash height.[5][8]

Respiratory Protection

A NIOSH-approved full-face

chemical cartridge respirator

with organic vapor cartridges is

recommended.

Protects against inhalation of

toxic vapors and provides a

secondary layer of eye

protection.[10] A half-mask

respirator offers a lower level

of protection.[10]

Eye & Face Protection
Chemical safety goggles and a

face shield.

Goggles provide a seal against

splashes and vapors. A face

shield protects the entire face

from splashes.[7][15] Standard

safety glasses are insufficient.

Hand Protection

Double gloving with chemically

resistant gloves (e.g., inner

nitrile, outer neoprene or PVC).

Nitrile offers protection against

a range of chemicals but can

be susceptible to puncture. An

outer glove provides additional

resistance.[15] No single glove

material protects against all

chemicals; check

manufacturer's compatibility

data. Immediately replace any

glove that is torn or punctured.

[10]
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Skin & Body Protection
Chemical-resistant lab coat,

apron, and closed-toe shoes.

To prevent accidental skin

contact and absorption.[7][16]

Ensure clothing is fully

buttoned. Remove

contaminated clothing

immediately while under a

safety shower if necessary.[10]

Safe Handling and Storage Protocols
Handling:

Designate a specific area within the fume hood for handling this compound.

Avoid the generation of vapors or aerosols.[5]

Wash hands thoroughly after handling, even if gloves were worn.[4][7]

Do not eat, drink, or smoke in the laboratory area.[4][6]

Ensure an eyewash station and safety shower are readily accessible and tested.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][7] The

recommended storage temperature is 2-8°C.[1]

Store locked up, accessible only to authorized personnel.[5][7]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[7]

Emergency Procedures: A Self-Validating System
Preparedness is key to mitigating harm. All personnel must be familiar with these protocols

before beginning work.
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Accidental Exposure

Spill Response

Exposure Event
(Skin/Eye/Inhalation)

Remove Victim
from Source

Flush Area
(15+ min)

Remove Contaminated
Clothing

Seek Immediate
Medical Attention

Provide SDS
to Responders

Spill Occurs Evacuate Area,
Ensure Ventilation Don Full PPE Contain Spill with

Inert Absorbent
Collect Waste in
Sealed Container Decontaminate Area

Click to download full resolution via product page

Caption: Logical workflows for responding to exposure and spill emergencies.

Step-by-Step Emergency Protocols:

In Case of Skin Contact:

Immediately flush the affected skin with large amounts of water for at least 15 minutes,

preferably under a safety shower.[7][10]

While flushing, remove all contaminated clothing and shoes.[10]

Seek immediate medical attention.[6][7]

In Case of Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids apart to

ensure complete irrigation.[7]

Remove contact lenses if present and easy to do so. Continue rinsing.[7]

Seek immediate medical attention.[6][7]

In Case of Inhalation:
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Move the person to fresh air immediately.[6][7]

If breathing has stopped, give artificial respiration. Do not use the mouth-to-mouth method;

use a pocket mask with a one-way valve.[6][7][8]

Seek immediate medical attention.[6][7]

In Case of Ingestion:

Rinse mouth with water.[6][7]

Do NOT induce vomiting.[7][8]

Seek immediate medical attention. Call a poison control center.[6][7]

In Case of a Spill:

Evacuate all non-essential personnel from the area and ensure adequate ventilation.[6][8]

Wear the full complement of PPE as described in Section 4.[6]

Contain the spill by covering it with an inert, non-combustible absorbent material like sand,

silica gel, or universal binder.[6][7] Do not use combustible materials like sawdust.[7]

Carefully collect the absorbed material into a suitable, sealed container for hazardous waste

disposal.[6][7]

Clean the affected area thoroughly. Do not allow the chemical to enter drains.[4][9]

Disposal Considerations
Chemical waste must be handled as hazardous.

All waste materials, including contaminated absorbents, gloves, and clothing, must be

collected in properly labeled, sealed containers.

Disposal must be conducted through a licensed hazardous waste disposal company.[5][7]

Do not dispose of this chemical into the environment, sewers, or waterways.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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